Cas no 782501-70-6 (1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole)

• Product Name: 1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole
• CAS No: 782501-70-6
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 554041
• Update Time: 2023-08-02

1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-[2-(1H-pyrazol-1-yl)ethyl]-
• 1,2-Ethanediamine,N-[2-(1H-pyrazol-1-yl)ethyl]- (9CI)
• N-(1-pyrazolyl)ethyl-ethane-1,2-diamine
• 1-[2-[(2-Aminoethyl)amino]ethyl]-1H-pyrazole
• N1-(2-(1H-Pyrazol-1-yl)ethyl)ethane-1,2-diamine

• Inchi： 1S/C7H14N4/c8-2-4-9-5-7-11-6-1-3-10-11/h1,3,6,9H,2,4-5,7-8H2
• InChI Key： NPZAACUQZSHWCH-UHFFFAOYSA-N
• SMILES： N(CCN)CCN1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 96.4
• Topological Polar Surface Area: 55.9